2-amino-4-phenoxyphenyl sulfurofluoridate
Overview
Description
2-Amino-4-phenoxyphenyl sulfurofluoridate (APSF) is an organic compound that is used as a reagent in laboratory experiments. It is a white crystalline solid with a molecular formula of C8H8F2NO3S. APSF has a variety of applications in laboratory experiments, particularly in the study of biochemical and physiological processes.
Mechanism of Action
2-amino-4-phenoxyphenyl sulfurofluoridate works by inhibiting the activity of enzymes, such as peroxidases, proteases, and phosphatases. It does this by binding to the active site of the enzyme, preventing the enzyme from binding to its substrate. This inhibition of enzyme activity can be used to study the effects of drugs on the human body, as well as the metabolism of drugs in the body.
Biochemical and Physiological Effects
2-amino-4-phenoxyphenyl sulfurofluoridate has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as peroxidases, proteases, and phosphatases. Additionally, it has been found to have an effect on the metabolism of drugs in the body, as well as the effects of drugs on the human body.
Advantages and Limitations for Lab Experiments
The use of 2-amino-4-phenoxyphenyl sulfurofluoridate in laboratory experiments has a variety of advantages. It is a relatively inexpensive reagent, and it is easy to synthesize. Additionally, it is a highly specific inhibitor of enzymes, which makes it useful for studying the effects of drugs on the human body, as well as the metabolism of drugs in the body. However, there are some limitations to its use in laboratory experiments. It is not very stable, and it can be difficult to store for long periods of time. Additionally, it can be toxic if inhaled or ingested.
Future Directions
There are a variety of potential future directions for research involving 2-amino-4-phenoxyphenyl sulfurofluoridate. One potential future direction is the development of more specific inhibitors of enzymes, such as peroxidases, proteases, and phosphatases. Additionally, further research could be done on the effects of 2-amino-4-phenoxyphenyl sulfurofluoridate on the metabolism of drugs in the body, as well as the effects of drugs on the human body. Another potential future direction is the development of more stable forms of 2-amino-4-phenoxyphenyl sulfurofluoridate, which could be used in laboratory experiments over longer periods of time. Finally, further research could be done on the toxicity of 2-amino-4-phenoxyphenyl sulfurofluoridate, and how it can be safely used in laboratory experiments.
Synthesis Methods
2-amino-4-phenoxyphenyl sulfurofluoridate can be synthesized through a three-step process. The first step involves the reaction of 2-amino-4-phenoxybenzyl alcohol with thionyl chloride in a 1:1 molar ratio. This reaction produces 2-amino-4-phenoxyphenyl sulfuryl chloride, which is then reacted with sodium fluoride in a 1:1 molar ratio to form 2-amino-4-phenoxyphenyl sulfuryl fluoride. Finally, this compound is reacted with sodium nitrite in a 1:1 molar ratio to form 2-amino-4-phenoxyphenyl sulfurofluoridate.
Scientific Research Applications
2-amino-4-phenoxyphenyl sulfurofluoridate has a variety of applications in laboratory experiments, particularly in the study of biochemical and physiological processes. It has been used to study the enzymatic hydrolysis of proteins and peptides, as well as the metabolism of various drugs. It has also been used as an inhibitor of enzymes, such as peroxidases, proteases, and phosphatases. Additionally, 2-amino-4-phenoxyphenyl sulfurofluoridate has been used to study the effects of drugs on the human body, as well as the metabolism of drugs in the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-phenoxyphenyl sulfurofluoridate involves the reaction of 2-amino-4-phenoxyphenol with sulfur tetrafluoride in the presence of a base to form the corresponding sulfurofluoridate. The sulfurofluoridate is then reacted with an appropriate alkylating agent to introduce the desired substituent.", "Starting Materials": [ "2-amino-4-phenoxyphenol", "sulfur tetrafluoride", "base", "alkylating agent" ], "Reaction": [ "Step 1: 2-amino-4-phenoxyphenol is reacted with sulfur tetrafluoride in the presence of a base to form the corresponding sulfurofluoridate.", "Step 2: The sulfurofluoridate is then reacted with an appropriate alkylating agent to introduce the desired substituent.", "Step 3: The product is purified by standard methods such as column chromatography or recrystallization." ] } | |
CAS RN |
2411266-54-9 |
Product Name |
2-amino-4-phenoxyphenyl sulfurofluoridate |
Molecular Formula |
C12H10FNO4S |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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